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Compound of Interest

Compound Name: 3,5-Difluorobenzenesulfonamide

Cat. No.: B117971 Get Quote

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 3,5-Difluorobenzenesulfonamide (CAS RN: 140480-89-3). The

procedural guidance herein is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical Profile:

IUPAC Name: 3,5-difluorobenzene-1-sulfonamide

Molecular Formula: C6H5F2NO2S[1]

Appearance: White to pale cream or pale brown crystals or powder[1]

Melting Point: 155.0-161.0 °C[1]

Hazard Identification: Based on available data, 3,5-Difluorobenzenesulfonamide is classified

as an irritant. It may cause skin irritation, serious eye irritation, and respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3,5-
Difluorobenzenesulfonamide to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always check

for perforations before use and

change gloves frequently.[4][5]

Eye Protection Safety Goggles/Face Shield

Chemical splash goggles are

required.[2] A face shield

should be worn when there is

a risk of splashing.[6]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[7]

Respiratory Protection Fume Hood or Respirator

All handling of the solid

compound should occur in a

certified chemical fume hood to

avoid inhalation of dust.[4][8]

For situations where a fume

hood is not available or during

large spills, an N95 or N-100

particle mask or a chemical

cartridge-type respirator should

be used.[6][9]

Operational Plan: Step-by-Step Handling
Adherence to the following procedural steps is critical for the safe handling of 3,5-
Difluorobenzenesulfonamide in a laboratory setting.

1. Preparation and Area Inspection:

Ensure a certified chemical fume hood is operational.

Verify the accessibility of an emergency eyewash station and safety shower.

Clear the workspace of all non-essential items.
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Assemble all necessary equipment (e.g., glassware, spatulas, weighing paper) before

handling the chemical.

2. Weighing and Dispensing:

Conduct all weighing and dispensing of 3,5-Difluorobenzenesulfonamide powder within a

chemical fume hood to prevent inhalation of airborne particles.

Use appropriate tools (e.g., spatula) to handle the solid. Avoid creating dust.

Close the container securely after use.[2]

3. Solution Preparation and Reactions:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the process involves heating, ensure it is done in a well-ventilated area, preferably within

the fume hood.

Maintain a safe distance and use appropriate shielding for reactions with unknown potential

for exothermicity or pressure build-up.

4. Post-Handling:

Thoroughly clean the work area after use.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.[2]

Disposal Plan
The disposal of 3,5-Difluorobenzenesulfonamide and its containers must be handled as

hazardous waste.

1. Waste Segregation:

Collect all waste materials containing 3,5-Difluorobenzenesulfonamide, including

contaminated consumables (e.g., gloves, weighing paper), in a designated and clearly
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labeled hazardous waste container.

2. Container Management:

Use a compatible, sealed container for waste collection.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

3. Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

For solid spills, carefully sweep or shovel the material into a suitable container for disposal,

minimizing dust generation.[2]

For liquid spills (if in solution), absorb with an inert material (e.g., sand, vermiculite) and

place in the hazardous waste container.[8]

Decontaminate the spill area with an appropriate solvent, followed by washing with soap and

water. All cleaning materials should be disposed of as hazardous waste.[8]

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed

environmental waste management company. Do not dispose of this chemical down the drain

or in general waste.[8]

Workflow for Safe Handling of 3,5-
Difluorobenzenesulfonamide
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Safe Handling Workflow for 3,5-Difluorobenzenesulfonamide
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Caption: Workflow for the safe handling of 3,5-Difluorobenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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